Cas no 1803661-70-2 (Ethyl 2-(chloromethyl)-3-fluoro-5-(trifluoromethoxy)pyridine-6-acetate)

• Product Name: Ethyl 2-(chloromethyl)-3-fluoro-5-(trifluoromethoxy)pyridine-6-acetate
• CAS No: 1803661-70-2
• MF: C₁₁H₁₀ClF₄NO₃
• MW: 315.648616313934
• CID: 4815527
• Update Time: 2025-06-15

Ethyl 2-(chloromethyl)-3-fluoro-5-(trifluoromethoxy)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(chloromethyl)-3-fluoro-5-(trifluoromethoxy)pyridine-6-acetate

• Inchi： 1S/C11H10ClF4NO3/c1-2-19-10(18)4-7-9(20-11(14,15)16)3-6(13)8(5-12)17-7/h3H,2,4-5H2,1H3
• InChI Key： UXDKTCPTIGXAAY-UHFFFAOYSA-N
• SMILES： ClCC1=C(C=C(C(CC(=O)OCC)=N1)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 329
• XLogP3: 2.7
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 2-(chloromethyl)-3-fluoro-5-(trifluoromethoxy)pyridine-6-acetate

Comprehensive Overview of Ethyl 2-(chloromethyl)-3-fluoro-5-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1803661-70-2)

Ethyl 2-(chloromethyl)-3-fluoro-5-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1803661-70-2) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique chloromethyl, fluoro, and trifluoromethoxy functional groups, has garnered attention for its potential in drug discovery and material science. Researchers are particularly interested in its structural versatility, which enables modifications for targeted biological activity.

The compound's pyridine core is a common scaffold in medicinal chemistry, often used to enhance bioavailability and metabolic stability. The presence of a trifluoromethoxy group (-OCF3) is notable, as this moiety is increasingly sought after in modern drug design due to its ability to improve lipophilicity and binding affinity. Additionally, the chloromethyl substituent offers a reactive site for further derivatization, making Ethyl 2-(chloromethyl)-3-fluoro-5-(trifluoromethoxy)pyridine-6-acetate a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated compounds has surged, driven by their applications in pharmaceuticals, agrochemicals, and advanced materials. The incorporation of fluoro and trifluoromethoxy groups into molecular frameworks is a trending topic in scientific literature, as these modifications often enhance compound stability and efficacy. CAS No. 1803661-70-2 exemplifies this trend, offering researchers a versatile building block for developing novel therapeutics and functional materials.

From an industrial perspective, Ethyl 2-(chloromethyl)-3-fluoro-5-(trifluoromethoxy)pyridine-6-acetate is synthesized through multi-step organic reactions, often involving palladium-catalyzed cross-coupling or nucleophilic substitution. Its purity and yield are critical for downstream applications, prompting ongoing optimization of synthetic protocols. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring compliance with research and regulatory standards.

The compound's potential extends to crop protection, where fluorinated pyridines are explored for their pesticidal and herbicidal properties. With growing global emphasis on sustainable agriculture, researchers are investigating how CAS No. 1803661-70-2 and its derivatives can contribute to eco-friendly pest management solutions. This aligns with broader industry trends toward reducing environmental impact while maintaining efficacy.

In the pharmaceutical sector, pyridine-based compounds are frequently investigated for their antimicrobial, antiviral, and anticancer properties. The structural features of Ethyl 2-(chloromethyl)-3-fluoro-5-(trifluoromethoxy)pyridine-6-acetate suggest potential utility in these areas, though further studies are needed to elucidate its mechanism of action. The compound's lipophilic nature, imparted by the trifluoromethoxy group, may enhance cell membrane permeability, a desirable trait in drug candidates.

As the scientific community continues to explore fluorine chemistry, compounds like CAS No. 1803661-70-2 are likely to remain at the forefront of innovation. Their ability to modulate biological activity and physicochemical properties makes them indispensable tools in modern research. For laboratories and manufacturers, sourcing high-quality Ethyl 2-(chloromethyl)-3-fluoro-5-(trifluoromethoxy)pyridine-6-acetate is essential for advancing cutting-edge projects in drug development and material science.

In summary, Ethyl 2-(chloromethyl)-3-fluoro-5-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1803661-70-2) represents a compelling example of how strategic molecular design can yield compounds with broad applicability. Its relevance to fluorinated intermediates, agrochemicals, and pharmaceutical research underscores its importance in contemporary chemistry. As interest in functionalized pyridines grows, this compound is poised to play a pivotal role in shaping future scientific breakthroughs.